2-(4-chlorophenyl)-6-methyl-7-phenylindolizine

• IUPAC Name: 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine
• InChI: InChI=1S/C21H16ClN/c1-15-13-23-14-18(16-7-9-19(22)10-8-16)11-20(23)12-21(15)17-5-3-2-4-6-17/h2-14H,1H3
• InChI Key: BFMAPXVSFKLBNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(C=C2C=C1C3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN
• Molecular Weight: 317.8 g/mol

Description

2-(4-chlorophenyl)-6-methyl-7-phenylindolizine (CMI) is a heterocyclic compound that belongs to the class of indolizines. CMI is a synthetic compound that has been widely studied for its potential use in scientific research. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine is not fully understood, but studies have shown that it may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-(4-chlorophenyl)-6-methyl-7-phenylindolizine has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory and antioxidant properties. Studies have also shown that 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine in lab experiments is its ability to inhibit the growth of cancer cells. Additionally, 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine has been shown to exhibit various other biochemical and physiological effects, making it a versatile compound for use in scientific research. However, one of the limitations of using 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine is its cost, as it is a synthetic compound that can be expensive to produce.

Future Directions

There are several future directions for research on 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine. One area of research could focus on the development of new cancer treatments based on the properties of 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine. Additionally, further research could be conducted to better understand the mechanism of action of 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine and its potential use in the treatment of neurodegenerative diseases. Other potential areas of research could include the development of new synthetic methods for producing 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine and the optimization of existing methods to reduce costs.

Scientific Research Applications

2-(4-chlorophenyl)-6-methyl-7-phenylindolizine has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 2-(4-chlorophenyl)-6-methyl-7-phenylindolizine has the potential to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer treatments.